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Introduction
Ectatomin is a potent toxin found in the venom of the ant Ectatomma tuberculatum. As a

subject of interest in toxinology and pharmacology, its unique structure and mechanism of

action present potential avenues for drug development and physiological research. This

technical guide provides a comprehensive overview of the heterodimeric structure and subunit

composition of ectatomin, summarizing key quantitative data and outlining the experimental

methodologies used for its characterization.

Heterodimeric Structure and Subunit Composition
Ectatomin is a heterodimeric protein composed of two distinct, yet homologous, polypeptide

chains designated as subunit A and subunit B.[1][2] These subunits are linked by a single inter-

chain disulfide bond, forming a stable heterodimer.[1][2][3]
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Subunit Characteristics
The two subunits differ slightly in their length and amino acid composition. Subunit A consists of

37 amino acid residues, while subunit B is comprised of 34 residues.[3][4] The total molecular

weight of the ectatomin heterodimer is approximately 7928 Da (7.928 kDa).[3][5] Other

sources have reported a similar molecular mass of 7.8 kDa.[6][7]

Three-Dimensional Structure
The three-dimensional structure of ectatomin has been determined by two-dimensional

nuclear magnetic resonance (2D NMR) spectroscopy.[4] The structure reveals that each

subunit, A and B, adopts a hairpin-like conformation, consisting of two alpha-helices connected

by a hinge region.[1][4] This hairpin structure in each subunit is stabilized by an internal

disulfide bridge.[2][4][5] The association of the two subunits through the inter-chain disulfide

bond results in the formation of a compact, four-alpha-helical bundle.[1][4][5]

Interestingly, variants of ectatomin, such as Eq-1 and Eq-2 found in the venom of Ectatomma

brunneum, are also dimeric and possess the inter-chain disulfide bond but lack the intra-chain

disulfide bridges.[2]

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data related to the structure and

composition of ectatomin from Ectatomma tuberculatum.
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Parameter Value Reference

Overall Structure Heterodimer [1][2]

Subunits Subunit A and Subunit B [1]

Molecular Weight ~7928 Da / 7.8 kDa [3][5][6][7]

Subunit A Length 37 amino acid residues [3][4][8]

Subunit B Length 34 amino acid residues [3][4][8]

Inter-chain Disulfide Bonds 1 [1][2][3][5][8]

Intra-chain Disulfide Bonds 1 per subunit [2][4][5]

Secondary Structure
Alpha-helical bundle (4

helices)
[1][4][5]

Experimental Protocols
The characterization of ectatomin's structure and subunit composition has been achieved

through a combination of biochemical and biophysical techniques. While detailed, step-by-step

protocols are often proprietary to the conducting laboratories, this section outlines the

established methodologies.

Purification of Ectatomin from Crude Venom
The initial step in studying ectatomin is its purification from the venom of Ectatomma

tuberculatum. This is typically achieved through a multi-step chromatographic process.

Logical Workflow for Ectatomin Purification

Crude Venom Extraction Initial Fractionation
(e.g., Size-Exclusion Chromatography) Ion-Exchange Chromatography Reverse-Phase HPLC Pure Ectatomin

Intact Ectatomin Proteolytic Digestion
(Non-reducing conditions) LC-MS/MS Analysis Data Analysis to Identify

Disulfide-linked Peptides

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10336635/
https://pubmed.ncbi.nlm.nih.gov/7826413/
https://pubmed.ncbi.nlm.nih.gov/10336635/
https://www.researchgate.net/figure/Sequences-and-structures-of-the-ectatomin-family-of-dimeric-ant-peptides-Identical_fig7_268691211
https://documents.thermofisher.com/TFS-Assets/CMD/posters/HUPO-2011-Mohtashemi-P1893-Final.pdf
https://pubmed.ncbi.nlm.nih.gov/38312509/
https://www.researchgate.net/figure/Reverse-phase-HPLC-chromatograms-showing-a-northern-venom-phenotype-from-Montana-a_fig2_371346724
https://www.researchgate.net/figure/Sequences-and-structures-of-the-ectatomin-family-of-dimeric-ant-peptides-Identical_fig7_268691211
https://www.researchgate.net/publication/325921386_Assessing_the_Proteomic_Activity_of_the_Venom_of_the_Ant_Ectatomma_tuberculatum_Hymenoptera_Formicidae_Ectatomminae
https://pmc.ncbi.nlm.nih.gov/articles/PMC8174749/
https://www.researchgate.net/figure/Sequences-and-structures-of-the-ectatomin-family-of-dimeric-ant-peptides-Identical_fig7_268691211
https://www.researchgate.net/publication/325921386_Assessing_the_Proteomic_Activity_of_the_Venom_of_the_Ant_Ectatomma_tuberculatum_Hymenoptera_Formicidae_Ectatomminae
https://pmc.ncbi.nlm.nih.gov/articles/PMC8174749/
https://pubmed.ncbi.nlm.nih.gov/10336635/
https://pubmed.ncbi.nlm.nih.gov/7826413/
https://www.researchgate.net/figure/Sequences-and-structures-of-the-ectatomin-family-of-dimeric-ant-peptides-Identical_fig7_268691211
https://documents.thermofisher.com/TFS-Assets/CMD/posters/HUPO-2011-Mohtashemi-P1893-Final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8174749/
https://pubmed.ncbi.nlm.nih.gov/7826413/
https://www.researchgate.net/publication/325921386_Assessing_the_Proteomic_Activity_of_the_Venom_of_the_Ant_Ectatomma_tuberculatum_Hymenoptera_Formicidae_Ectatomminae
https://documents.thermofisher.com/TFS-Assets/CMD/posters/HUPO-2011-Mohtashemi-P1893-Final.pdf
https://pubmed.ncbi.nlm.nih.gov/10336635/
https://www.researchgate.net/publication/325921386_Assessing_the_Proteomic_Activity_of_the_Venom_of_the_Ant_Ectatomma_tuberculatum_Hymenoptera_Formicidae_Ectatomminae
https://documents.thermofisher.com/TFS-Assets/CMD/posters/HUPO-2011-Mohtashemi-P1893-Final.pdf
https://www.benchchem.com/product/b1179307/docs?utm_src=pdf-body#ectatomin-a-technical-guide-to-its-heterodimeric-structure-and-subunit-composition
https://www.benchchem.com/product/b1179307/docs?utm_src=pdf-body#ectatomin-a-technical-guide-to-its-heterodimeric-structure-and-subunit-composition
https://www.benchchem.com/product/b1179307/docs?utm_src=pdf-body#ectatomin-a-technical-guide-to-its-heterodimeric-structure-and-subunit-composition
https://www.benchchem.com/product/b1179307/docs?utm_src=pdf-body#ectatomin-a-technical-guide-to-its-heterodimeric-structure-and-subunit-composition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Plasma Membrane

Intracellular

Ectatomin Heterodimer

Membrane Insertion

Interaction

Pore Formation
(2x Ectatomin)

Assembly

Ion Channel

Functional State

Increased Ion Leakage

Effect

Cell Death

Consequence

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1179307/docs?utm_src=pdf-body-img#ectatomin-a-technical-guide-to-its-heterodimeric-structure-and-subunit-composition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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